Cas no 1315377-29-7 (3-(2,6-difluorophenyl)prop-2-en-1-amine)
3-(2,6-difluorophenyl)prop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,6-difluorophenyl)prop-2-en-1-amine
- (E)-3-(2,6-difluorophenyl)prop-2-en-1-amine
- 3-(2,6-Difluoro-phenyl)-allylamine
- 2-Propen-1-amine, 3-(2,6-difluorophenyl)-
-
- Inchi: 1S/C9H9F2N/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-5H,6,12H2/b3-2+
- InChI Key: KMTQHCPZGRWCMS-NSCUHMNNSA-N
- SMILES: FC1C=CC=C(C=1/C=C/CN)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- XLogP3: 1.6
- Topological Polar Surface Area: 26
3-(2,6-difluorophenyl)prop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339276-50mg |
(E)-3-(2,6-Difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 98% | 50mg |
¥16588.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339276-100mg |
(E)-3-(2,6-Difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 98% | 100mg |
¥20260.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339276-250mg |
(E)-3-(2,6-Difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 98% | 250mg |
¥22680.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339276-500mg |
(E)-3-(2,6-Difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 98% | 500mg |
¥18938.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339276-1g |
(E)-3-(2,6-Difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 98% | 1g |
¥24678.00 | 2024-08-09 | |
| Enamine | EN300-1246799-0.05g |
3-(2,6-difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 0.05g |
$768.0 | 2023-06-08 | ||
| Enamine | EN300-1246799-0.1g |
3-(2,6-difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 0.1g |
$804.0 | 2023-06-08 | ||
| Enamine | EN300-1246799-0.25g |
3-(2,6-difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 0.25g |
$840.0 | 2023-06-08 | ||
| Enamine | EN300-1246799-0.5g |
3-(2,6-difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 0.5g |
$877.0 | 2023-06-08 | ||
| Enamine | EN300-1246799-1.0g |
3-(2,6-difluorophenyl)prop-2-en-1-amine |
1315377-29-7 | 1g |
$914.0 | 2023-06-08 |
3-(2,6-difluorophenyl)prop-2-en-1-amine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-(2,6-difluorophenyl)prop-2-en-1-amine
3-(2,6-Difluorophenyl)prop-2-en-1-amine: A Comprehensive Overview
The compound with CAS No. 1315377-29-7, commonly referred to as 3-(2,6-difluorophenyl)prop-2-en-1-amine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The difluorophenyl group attached to the propenamine backbone introduces interesting electronic and steric effects, making it a valuable substrate for further chemical modifications.
Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of fluorine atoms in the difluorophenyl group enhances the molecule's lipophilicity and bioavailability, which are critical factors in drug design. Researchers have explored the use of 3-(2,6-difluorophenyl)prop-2-en-1-amine as a precursor for synthesizing bioactive compounds targeting various therapeutic areas, including cancer and inflammation.
The synthesis of 3-(2,6-difluorophenyl)prop-2-en-1-amine involves a multi-step process that typically starts with the preparation of the difluorobenzene derivative. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also pave the way for large-scale production, which is essential for pharmaceutical applications.
In terms of chemical properties, 3-(2,6-difluorophenyl)prop-2-en-1-amine exhibits notable stability under physiological conditions. Its ability to resist metabolic degradation makes it a promising candidate for drug delivery systems. Additionally, the compound's reactivity towards nucleophilic substitution and electrophilic addition reactions has been extensively studied, providing insights into its potential as an intermediate in complex molecule synthesis.
The application of 3-(2,6-difluorophenyl)prop-2-en-1-amine extends beyond pharmaceuticals. It has been utilized in materials science for developing advanced polymers with tailored electronic properties. The incorporation of this compound into polymer backbones enhances their thermal stability and mechanical strength, making them suitable for high-tech applications such as optoelectronics and sensors.
From a safety standpoint, thorough toxicological evaluations have been conducted to assess the potential risks associated with 3-(2,6-difluorophenyl)prop-2-en-1-amines exposure. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, which further supports its suitability for medical use.
In conclusion, 3-(2,6-difluorophenyl)prop-2-en-1-amines is a versatile compound with a wide range of applications in both medicinal and materials chemistry. Its unique structure and favorable chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.
1315377-29-7 (3-(2,6-difluorophenyl)prop-2-en-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)